Cas no 69977-24-8 ((10E,12E)-10,12-Hexadecadienal)

(10E,12E)-10,12-Hexadecadienal structure
69977-24-8 structure
Product Name:(10E,12E)-10,12-Hexadecadienal
CAS No:69977-24-8
MF:C16H28O
MW:236.392925262451
CID:526586
PubChem ID:5283378
Update Time:2025-04-19

(10E,12E)-10,12-Hexadecadienal Chemical and Physical Properties

Names and Identifiers

    • 10,12-Hexadecadienal,(10E,12E)-
    • (E,E)-10,12-HEXADECADIENAL
    • (10E,12E)-
    • (10E,12E)-10,12-HEXADECADIENAL
    • (10E,12E)-hexadeca-10,12-dienal
    • 10,12-Hexadecadienal
    • 10E,12E-Hexadecadienal
    • J-500103
    • (E,E)-10,12-Hexadecadienal CAS 69977-24-8
    • Bombykal
    • SCHEMBL830539
    • OSFASEAZCNYZBW-YTXTXJHMSA-N
    • AKOS005145720
    • LMFA06000094
    • (10E,12E)-10,12-Hexadecadienal #
    • SCHEMBL830541
    • 10,12-Hexadecadienal, (10E,12E)-
    • (10E,12E)-Hexadecadienal
    • 69977-24-8
    • E,E-10,12-Hexadecadienal
    • 63024-98-6
    • (10E,12E)-10,12-Hexadecadienal
    • Inchi: 1S/C16H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h4-7,16H,2-3,8-15H2,1H3/b5-4+,7-6+
    • InChI Key: OSFASEAZCNYZBW-YTXTXJHMSA-N
    • SMILES: O=CCCCCCCCC/C=C/C=C/CCC

Computed Properties

  • Exact Mass: 236.21400
  • Monoisotopic Mass: 236.214016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 5.7

Experimental Properties

  • Density: 0.852
  • Boiling Point: 339.9°C at 760 mmHg
  • Flash Point: 167.9°C
  • Refractive Index: 1.463
  • PSA: 17.07000
  • LogP: 5.21860

(10E,12E)-10,12-Hexadecadienal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H290950-5mg
(10E,12E)-10,12-Hexadecadienal
69977-24-8
5mg
$270.00 2023-05-18
TRC
H290950-50mg
(10E,12E)-10,12-Hexadecadienal
69977-24-8
50mg
$ 1800.00 2023-09-07

(10E,12E)-10,12-Hexadecadienal Production Method

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